N-[(E)-2-Phenylethenyl]sulfonyl-5-propan-2-yl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[(E)-2-phenylethenyl]sulfonyl-5-propan-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H17N3O3S/c1-11(2)13-10-14(17-16-13)15(19)18-22(20,21)9-8-12-6-4-3-5-7-12/h3-11H,1-2H3,(H,16,17)(H,18,19)/b9-8+
• InChI Key: TWOZVFJKHZTTCN-CMDGGOBGSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC(C)C1=CC(=NN1)C(=O)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-[(E)-2-Phenylethenyl]sulfonyl-5-propan-2-yl-1H-pyrazole-3-carboxamide, also known as PEP005, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. PEP005 is a member of the ingenol family, a group of diterpenes found in the sap of the Euphorbia peplus plant. It has been shown to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and immunomodulatory effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Green Synthesis and Antimicrobial Application : A study by Sowmya et al. (2018) explored the green synthesis of various N-sulfonyl carboxamide compounds, demonstrating potential antibacterial and antifungal activities. These findings suggest the application of such compounds in the development of new antimicrobial agents (Sowmya et al., 2018).

• Synthesis of Dihydropyrazole and Antimicrobial Activity : Zhu et al. (2011) described the synthesis of dihydropyrazole derivatives from propargyl alcohol and N-sulfonylhydrazone. These compounds have potential applications in the development of new antimicrobial agents (Zhu et al., 2011).

Antiproliferative Activities

• Antiproliferative Activities Against Cancer Cells : Mert et al. (2014) synthesized a series of pyrazole-sulfonamide derivatives and tested their antiproliferative activities against HeLa and C6 cell lines, indicating potential applications in cancer therapy (Mert et al., 2014).

Carbonic Anhydrase Inhibition

• Inhibition of Carbonic Anhydrase Isoenzymes : Büyükkıdan et al. (2013) synthesized novel metal complexes of N-sulfonyl carboxamide compounds, showing strong inhibitory properties on human carbonic anhydrase isoenzymes, suggesting their potential in treating conditions related to carbonic anhydrase activity (Büyükkıdan et al., 2013).

Synthesis and Characterization of Novel Compounds

• Domino C-H Sulfonylation and Pyrazole Annulation : Guo et al. (2019) developed a method for synthesizing fully substituted pyrazoles via cascade C-H sulfonylation and pyrazole annulation, showcasing the versatility of these compounds in synthetic chemistry (Guo et al., 2019).